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Compound of Interest

Compound Name: 3,5-Dichlorobenzonitrile

Cat. No.: B1202942 Get Quote

Essential Safety and Handling Guide for 3,5-
Dichlorobenzonitrile
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 3,5-Dichlorobenzonitrile in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure safe handling and

mitigate risks.

Hazard Summary and Quantitative Data
3,5-Dichlorobenzonitrile is a hazardous substance that requires careful handling. The table

below summarizes its key identifiers and hazard classifications.
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Identifier Value GHS Hazard Statements

CAS Number 6575-00-4[1][2][3] H302: Harmful if swallowed[1]

Molecular Formula C₇H₃Cl₂N[4][5]
H312: Harmful in contact with

skin[1]

Molecular Weight 172.01 g/mol [2][4] H315: Causes skin irritation[1]

Appearance
White to light-yellow crystalline

solid[4]

H319: Causes serious eye

irritation[1]

Melting Point 66 - 71 °C / 150.8 - 159.8 °F[5]
H331 / H332: Toxic or Harmful

if inhaled[1][6]

H335: May cause respiratory

irritation[1]

H411: Toxic to aquatic life with

long lasting effects[7]

Operational Plan: Handling 3,5-Dichlorobenzonitrile
Adherence to the following procedural steps is mandatory to ensure personal and

environmental safety when working with 3,5-Dichlorobenzonitrile.

Engineering Controls and Personal Protective
Equipment (PPE)
Proper engineering controls and PPE are the first line of defense against exposure.

Ventilation: Always handle 3,5-Dichlorobenzonitrile in a well-ventilated area, preferably

within a chemical fume hood.[1][5][6]

Personal Protective Equipment (PPE): The required PPE is detailed in the table below. All

PPE must be inspected for integrity before each use.[1][7]
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Protection Type Specific Requirement Rationale

Eye and Face Protection

Chemical safety goggles

(compliant with EN 166 or

OSHA 29 CFR 1910.133).[5][6]

Protects against dust particles,

splashes, and vapors causing

serious eye irritation.[1]

Skin Protection

Chemical-impermeable gloves

(e.g., Nitrile).[2][6] Lab coat or

other protective clothing to

prevent skin exposure.[1][6]

Prevents skin contact, which

can be harmful and cause

irritation.[1]

Respiratory Protection
N95 mask or a NIOSH/MSHA

approved respirator.[2][5]

Required when handling the

powder form or if there is a risk

of exceeding exposure limits

through inhalation.[2][5]

Safe Handling Procedures
Follow these steps for the routine handling of 3,5-Dichlorobenzonitrile:

Preparation: Before handling, ensure the work area is clean and uncluttered. Confirm that

safety equipment, including an eyewash station and safety shower, is accessible.[5]

Personal Hygiene: Do not eat, drink, or smoke in the laboratory area where this chemical is

handled.[1][5] Wash hands thoroughly with soap and water after handling and before leaving

the laboratory.[1][5]

Handling: Avoid all direct contact with the substance.[1][5] Do not breathe in dust or vapors.

[1][5] Avoid formation of dust and aerosols.[1]

Storage: Store the compound in a tightly closed, properly labeled container in a cool, dry,

and well-ventilated area.[1][2][5] The storage area should be secure (stored locked up) and

separate from incompatible materials such as strong oxidizing agents and strong bases.[1][5]

Emergency and First Aid Procedures
Immediate response is critical in the event of an exposure.
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Exposure Route First Aid Procedure

Inhalation

1. Move the affected person to fresh air

immediately.[1][6][8] 2. If breathing is difficult,

administer oxygen.[1] 3. If breathing has

stopped, perform artificial respiration.[1][6][8] 4.

Seek immediate medical attention.[1][6][8]

Skin Contact

1. Immediately remove all contaminated clothing

and shoes.[1][5][6] 2. Wash the affected skin

area with plenty of soap and water for at least

15 minutes.[1][5][6] 3. Seek medical attention.[1]

[5][6]

Eye Contact

1. Immediately flush the eyes with plenty of

water for at least 15 minutes, including under

the eyelids.[1][5][6] 2. Remove contact lenses if

present and easy to do so. Continue rinsing.[1]

[5][6] 3. Seek immediate medical attention.[1][5]

[6]

Ingestion

1. Rinse the mouth thoroughly with water.[1][5]

[6] 2. Do NOT induce vomiting.[1] 3. Never give

anything by mouth to an unconscious person.[1]

4. Call a poison control center or doctor

immediately.[1]

Spill Management and Disposal Plan
A systematic approach to spill cleanup and waste disposal is essential to prevent

environmental contamination and further exposure.

Chemical Spill Response
Follow these steps to manage a spill of 3,5-Dichlorobenzonitrile:

Evacuate and Alert: Immediately alert others in the vicinity. Evacuate non-essential

personnel from the spill area.[1]
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Ventilate: Ensure the area is well-ventilated to disperse any airborne dust or vapors.[1]

Control Ignition Sources: Remove all sources of ignition from the area.[1]

Don PPE: Wear the appropriate personal protective equipment as detailed in the PPE table.

[1]

Contain the Spill: Prevent the spill from spreading. Use absorbent materials like vermiculite,

activated carbon, or commercially available spill kits to create a barrier around the spill.[2][9]

Do not allow the chemical to enter drains.[1]

Clean Up:

For solid spills, carefully sweep or shovel the material into a suitable, labeled container for

disposal.[5][6] Avoid generating dust.[1]

For liquid spills (if dissolved in a solvent), cover with an inert absorbent material.[9][10]

Decontaminate: Once the bulk of the material is removed, decontaminate the spill area by

washing it with soap and water.[10] Collect the cleaning materials for disposal as hazardous

waste.

Package Waste: Place all contaminated materials (absorbents, PPE, cleaning supplies) into

a sealed and properly labeled hazardous waste container.[11]

Chemical Spill Response Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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